Cas no 2229021-50-3 (tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate
• CAS No: 2229021-50-3
• MF: C₁₉H₂₈N₄O₂
• MW: 344.451224327087
• CID: 6009881
• PubChem ID: 165828928
• Update Time: 2025-05-19

tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate
• EN300-1886611
• 2229021-50-3
• tert-butyl N-[3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propyl]carbamate

• Inchi： 1S/C19H28N4O2/c1-18(2,3)25-17(24)21-13-19(4,12-20)16-11-15(22-23(16)5)14-9-7-6-8-10-14/h6-11H,12-13,20H2,1-5H3,(H,21,24)
• InChI Key： LVCPFAJKFQEBMO-UHFFFAOYSA-N
• SMILES： O(C(NCC(C)(CN)C1=CC(C2C=CC=CC=2)=NN1C)=O)C(C)(C)C

Computed Properties

• Exact Mass: 344.22122615g/mol
• Monoisotopic Mass: 344.22122615g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 25
• Rotatable Bond Count: 7
• Complexity: 445
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 82.2Ų

Additional information on tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate

Chemical and Biological Properties of tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate (CAS No. 2229021-50-3)

The compound tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate, identified by its CAS number 2229021-50-3, is a structurally complex molecule with significant potential in the field of pharmaceutical chemistry. Its molecular framework incorporates several key functional groups, including an amine, a carbamate, and a pyrazole moiety, which contribute to its diverse chemical and biological interactions. This introduction explores the compound's chemical structure, synthesis pathways, and its emerging applications in medicinal chemistry and drug discovery.

The molecular structure of tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate is characterized by a central propyl chain substituted with a carbamate group at the terminal position. The carbamate moiety is further linked to a pyrazole ring, which is a well-known pharmacophore in medicinal chemistry due to its ability to interact with biological targets such as enzymes and receptors. The presence of a tert-butyl group enhances the lipophilicity of the molecule, making it more suitable for membrane permeability and oral bioavailability.

Recent advancements in synthetic organic chemistry have enabled the efficient preparation of this compound through multi-step reactions. The synthesis typically involves the condensation of an appropriate aldehyde with an amine derivative, followed by the introduction of the pyrazole ring via cyclocondensation reactions. The final step involves the formation of the carbamate group through reaction with phosgene or its equivalents, which is then protected with a tert-butyl group to stabilize the molecule. These synthetic strategies have been optimized to ensure high yields and purity, making tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate accessible for further biological evaluation.

The biological activity of this compound has been extensively studied in recent years, particularly in the context of its potential as an intermediate in drug development. The pyrazole moiety has shown promise as a scaffold for inhibiting various enzymes involved in inflammatory pathways, such as COX and LOX enzymes. Additionally, the amine group can serve as a site for further derivatization, allowing chemists to tailor the molecule's properties for specific therapeutic applications. Preliminary studies have indicated that derivatives of this compound exhibit significant anti-inflammatory and analgesic effects, making them attractive candidates for treating chronic inflammatory diseases.

One of the most compelling aspects of tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phenyl-1H-pyrazol-5-yl)propylcarbamate is its versatility in drug design. By modifying different parts of its structure, researchers can fine-tune its pharmacokinetic and pharmacodynamic properties. For instance, replacing the phenyl ring with other aromatic or heterocyclic groups can alter binding affinities and selectivity profiles. Similarly, varying the length or composition of the propyl chain can influence solubility and metabolic stability. These modifications highlight the compound's potential as a building block for novel therapeutics.

The computational modeling of tert-butyl N-3-amino-2-methyl-2-(1-methyl-3-phényl-lH-pyrazol-l 5-y l)prop ylcarbamat e has provided valuable insights into its interactions with biological targets. Molecular docking studies have revealed that this compound can bind effectively to several protein targets relevant to inflammation and pain management. These findings are supported by experimental data showing that certain derivatives exhibit potent inhibitory activity against target enzymes. Such computational predictions not only accelerate the drug discovery process but also help in designing more effective analogs with improved binding properties.

In conclusion, tert-butyl N - 3 - amino - 2 - methyl - 2 - ( l - methyl - 3 - phen yl - l H - pyrazol - 5 - y l ) prop ylcarbamat e (CAS No . 2229021 - 50 - 3 ) represents a promising candidate for further development in pharmaceutical research . Its unique structural features , combined with its demonstrated biological activity , make it an attractive scaffold for designing novel therapeutics . As research continues to uncover new applications for this compound , it is likely to play an increasingly important role in addressing various medical challenges . The ongoing exploration of its derivatives and synthetic modifications promises to yield innovative solutions in drug development.